(2,4)-Dihydroxy-5-(2-fluoro-5-methoxycarbonylphenyl)pyrimidine, 95%

• IUPAC Name: methyl 3-(2,4-dioxo-1H-pyrimidin-5-yl)-4-fluorobenzoate
• InChI: InChI=1S/C12H9FN2O4/c1-19-11(17)6-2-3-9(13)7(4-6)8-5-14-12(18)15-10(8)16/h2-5H,1H3,(H2,14,15,16,18)
• InChI Key: PEJBTXSKDCPYFZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CNC(=O)NC2=O
• Molecular Formula: C12H9FN2O4
• Molecular Weight: 264.21 g/mol

Description

(2,4)-Dihydroxy-5-(2-fluoro-5-methoxycarbonylphenyl)pyrimidine, 95% (hereafter referred to as 2,4-DFP) is a synthetic compound with a wide range of applications in scientific research. 2,4-DFP is a highly efficient reagent for the synthesis of a variety of compounds, including carbohydrates, peptides, nucleosides, and other compounds. It can also be used in the synthesis of drugs, polymers, and other materials. Additionally, 2,4-DFP has been studied for its potential use in the treatment of cancer, diabetes, and other diseases.

Scientific Research Applications

2,4-DFP has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of carbohydrates, peptides, nucleosides, and other compounds. It has also been used in the synthesis of drugs, polymers, and other materials. Additionally, 2,4-DFP has been studied for its potential use in the treatment of cancer, diabetes, and other diseases.

Mechanism of Action

2,4-DFP is believed to act as a pro-drug, meaning that it is converted to an active form in the body. This conversion is believed to be mediated by an enzyme called cytochrome P450. The active form of 2,4-DFP is believed to interact with various proteins and enzymes in the body, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
2,4-DFP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, as well as inhibit the growth of tumors in vivo. Additionally, 2,4-DFP has been shown to have anti-inflammatory, anti-diabetic, and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

2,4-DFP has several advantages for use in laboratory experiments. It is a highly efficient reagent for the synthesis of a variety of compounds, including carbohydrates, peptides, nucleosides, and other compounds. Additionally, it is relatively inexpensive and easy to obtain. However, 2,4-DFP also has several limitations. It is not soluble in water, and it can be toxic if not handled properly. Additionally, it is not suitable for use in human clinical trials.

Future Directions

2,4-DFP has several potential future directions. It could be used in the development of new drugs and materials, as well as in the treatment of cancer, diabetes, and other diseases. Additionally, it could be studied further to better understand its mechanism of action and its potential side effects. Finally, it could be used to develop better synthetic methods for the synthesis of a variety of compounds.

Synthesis Methods

2,4-DFP can be synthesized using a variety of methods. The most common method is the Knoevenagel condensation, which is a reaction between an aldehyde and a ketone in the presence of a base. Other methods include the Robinson annulation, the Biginelli reaction, and the Passerini reaction. In addition, 2,4-DFP can be synthesized from commercially available precursors.